Cas no 7426-75-7 (1,4-Bis(4,5-dihydro-2-oxazolyl)benzene)

• Product Name: 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene
• CAS No: 7426-75-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD00142545
• CID: 563679
• PubChem ID: 87564421
• Update Time: 2025-06-11

1,4-Bis(4,5-dihydro-2-oxazolyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(4,5-dihydrooxazol-2-yl)benzene
• 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene
• 2,2'-(1,4-Phenylene)bis(2-oxazoline)
• 2,2'-(1,4-Phenylene)bis[4,5-dihydrooxazole]
• 2,2'-p-Phenylenebis(2-oxazoline)
• BOX 220
• Oxazole, 2,2'-(1,4-phenylene)bis[4,5-dihydro-
• 2,2'-(1,4-Phenylene)bis(4,5-dihydrooxazole)
• Oxazole, 2,2'-(1,4-phenylene)bis(4,5-dihydro-
• 2-[4-(4,5-Dihydro-1,3-oxazol-2-yl)phenyl]-4,5-dihydro-1,3-oxazole
• ZDNUPMSZKVCETJ-UHFFFAOYSA-N
• AJ-3
• EJ68D753RU
• L10056
• 2,2'-(1,4-phenylene)-bis(2-oxazoline)
• 4,5-dihydro-2-(4-(4,5-dihydrooxazol-2-yl)phenyl)oxazole
• AMY10809
• AKOS022171977
• MFCD00142545
• 7426-75-7
• DTXSID0064672
• B1512
• Oxazole,2,2'-(1,4-phenylene)bis[4,5-dihydro-
• 2-[4-(4,5-Dihydro-1,3-oxazol-2-yl)phenyl]-4,5-dihydro-1,3-oxazole #
• FT-0757188
• EINECS 231-066-0
• NS00046496
• SCHEMBL132013
• AS-63627
• DB-074807
• 1,4-bis(2-oxazolin-2-yl)benzene

• MDL： MFCD00142545
• Inchi： 1S/C12H12N2O2/c1-2-10(12-14-6-8-16-12)4-3-9(1)11-13-5-7-15-11/h1-4H,5-8H2
• InChI Key： ZDNUPMSZKVCETJ-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1C=CC(=CC=1)C1=NCCO1

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Not available
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 238-240 ºC
• Boiling Point: 378.3ºC at 760 mmHg
• Flash Point: 148ºC
• Refractive Index: 1.646
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 43.18000
• LogP: 0.11140
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene

Introduction to 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene (CAS No. 7426-75-7)

1,4-Bis(4,5-dihydro-2-oxazolyl)benzene, also known by its CAS number 7426-75-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with two 4,5-dihydrooxazole groups. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The chemical structure of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene can be represented as C₁₆H₁₆N₂O₂. The oxazole rings are known for their stability and reactivity, which contribute to the compound's potential in synthetic chemistry and drug development. The benzene ring provides a rigid and planar framework that can enhance the molecule's interactions with biological targets.

In recent years, 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a scaffold for the development of novel drugs. The oxazole groups can be modified through various synthetic routes to introduce functional groups that enhance the compound's pharmacological properties. For instance, researchers have explored the use of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene derivatives as inhibitors of specific enzymes involved in disease pathways.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene-based compounds as potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. The study demonstrated that certain derivatives of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene exhibited high selectivity and potency against specific protein kinases, making them promising candidates for further drug development.

Beyond its applications in medicinal chemistry, 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene has also been investigated for its use in materials science. The rigid structure and electron-rich nature of the molecule make it suitable for the synthesis of advanced materials with unique optical and electronic properties. For example, researchers have explored the use of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene-based polymers in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene typically involves multi-step reactions that include the formation of the oxazole rings and their subsequent attachment to the benzene ring. Various methods have been developed to optimize these synthetic routes, aiming to improve yield and reduce side reactions. One common approach involves the condensation of an appropriate amine with an aldehyde or ketone to form the oxazole ring, followed by coupling reactions to introduce the benzene ring.

The physical properties of 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene, such as its melting point and solubility in different solvents, are important considerations for both research and industrial applications. These properties can be influenced by factors such as temperature and pressure conditions during synthesis and purification processes. Understanding these properties is crucial for optimizing the compound's performance in various formulations and devices.

In conclusion, 1,4-Bis(4,5-dihydro-2-oxazolyl)benzene (CAS No. 7426-75-7) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique molecular structure and versatile chemical properties make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.